Cas no 628711-58-0 (1-Methyl-1H-indole-4-carbonitrile)

1-Methyl-1H-indole-4-carbonitrile structure
628711-58-0 structure
Product Name:1-Methyl-1H-indole-4-carbonitrile
CAS No:628711-58-0
MF:C10H8N2
MW:156.183921813965
MDL:MFCD08690265
CID:501649
PubChem ID:22391592
Update Time:2025-04-19

1-Methyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indole-4-carbonitrile
    • 1H-Indole-4-carbonitrile,1-methyl-
    • 1-methylindole-4-carbonitrile
    • AKOS000321481
    • AS-8589
    • 1-METHYL-1H-INDOL-4-YL CYANIDE
    • DTXSID90625382
    • 1-METHYL-1H-INDOLE-4-CARBONITRILE 97
    • MFCD08690265
    • FT-0679053
    • SCHEMBL506644
    • CS-0204958
    • 628711-58-0
    • CHEBI:194879
    • DYOVHBKIEBCIIE-UHFFFAOYSA-N
    • ALBB-005009
    • STK501530
    • DB-073211
    • G72757
    • MDL: MFCD08690265
    • Inchi: 1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3
    • InChI Key: DYOVHBKIEBCIIE-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2C(C#N)=CC=CC1=2

Computed Properties

  • Exact Mass: 156.06900
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.091
  • Melting Point: 41-43.5
  • Boiling Point: 327.753°C at 760 mmHg
  • Flash Point: 152.02°C
  • Refractive Index: 1.604
  • PSA: 28.72000
  • LogP: 2.04998

1-Methyl-1H-indole-4-carbonitrile Security Information

  • Hazard Statement: Harmful
  • HazardClass:IRRITANT

1-Methyl-1H-indole-4-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-indole-4-carbonitrile Pricemore >>

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